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Compound of Interest

Compound Name:
4-(4-Ethylpiperazin-1-

ylmethyl)benzylamine

Cat. No.: B1320382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical and chemical

data for the compound 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine. Due to the limited

availability of experimental data in peer-reviewed literature, this guide also includes predicted

properties and general experimental protocols applicable to the synthesis, purification, and

analysis of this and structurally related compounds.

Chemical and Physical Data
A summary of the known and predicted physicochemical properties of 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine is presented below. It is important to note that some of these values

are predicted and should be confirmed through experimental validation.

Table 1: Physical and Chemical Properties of 4-(4-Ethylpiperazin-1-ylmethyl)benzylamine
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Property Value Source

IUPAC Name
4-((4-ethylpiperazin-1-

yl)methyl)benzylamine
-

CAS Number 914349-67-0 [1]

Molecular Formula C₁₄H₂₃N₃ [1]

Molecular Weight 233.35 g/mol [1]

Physical Form Solid

Boiling Point (Predicted) 351.8 ± 32.0 °C [2]

Melting Point Data not available -

Solubility Data not available -

pKa Data not available -

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine is not readily available in the published literature, a plausible synthetic

route can be conceptualized based on established organic chemistry principles for the

formation of similar substituted benzylamines. A potential synthetic workflow is outlined below.

Conceptual Synthetic Pathway
A common method for the synthesis of such compounds involves the reductive amination of a

corresponding aldehyde with a piperazine derivative.
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Crude 4-(4-Ethylpiperazin-1-ylmethyl)
benzylamine

Silica Gel Column Chromatography
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Pure 4-(4-Ethylpiperazin-1-ylmethyl)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-(4-Ethylpiperazin-1-
ylmethyl)benzylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320382#physical-and-chemical-data-for-4-4-
ethylpiperazin-1-ylmethyl-benzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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